Cas no 26307-30-2 (2-Cyclopropen-1-one,2-methyl-3-phenyl-)
26307-30-2 structure
Product Name:2-Cyclopropen-1-one,2-methyl-3-phenyl-
2-Cyclopropen-1-one,2-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopropen-1-one,2-methyl-3-phenyl-
- 2-methyl-3-phenylcycloprop-2-en-1-one
- DTXSID10180923
- phenyl methyl cyclopropenone
- AB01325201-02
- AKOS005424456
- 26307-30-2
- NCGC00330703-01
- 2-Cyclopropen-1-one, 2-methyl-3-phenyl-
-
- Inchi: 1S/C10H8O/c1-7-9(10(7)11)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: WVLSTTXXRJZADV-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 144.05754
- Monoisotopic Mass: 144.057515
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2
Experimental Properties
- Density: 1.17
- Boiling Point: 290.3°Cat760mmHg
- Flash Point: 124.6°C
- Refractive Index: 1.61
- PSA: 17.07
2-Cyclopropen-1-one,2-methyl-3-phenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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